Cas no 2905-25-1 (2-Bromobenzene-1-sulfonyl chloride)

2-Bromobenzene-1-sulfonyl chloride is a versatile intermediate in organic synthesis, offering high purity and stability. It is suitable for the synthesis of various sulfonamides and sulfonyl esters, providing a reliable starting material for pharmaceuticals and agrochemicals. Its selective reactivity ensures efficient transformations, making it a preferred choice in synthetic routes.
2-Bromobenzene-1-sulfonyl chloride structure
2905-25-1 structure
Product Name:2-Bromobenzene-1-sulfonyl chloride
CAS No:2905-25-1
MF:C6H4BrClO2S
MW:255.516758918762
MDL:MFCD00051971
CID:43562
PubChem ID:520403
Update Time:2025-10-31

2-Bromobenzene-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

    • 2-Bromobenzene-1-sulfonyl chloride
    • 2-Bromobenzenesulfonyl chloride
    • 2-Bromobenzenesulphonyl Chloride
    • 2-Bromophenylsulfonyl chloride
    • C6H4BrClO2S
    • o-Bromobenzenesulfonyl chloride
    • 2-Brom
    • 2-bromobeneze sulfonyl chloride
    • 2-Bromobenzenesulfonyl
    • 2-BROMOSULFONYL CHLORIDE
    • Benzenesulfonyl chloride,2-bromo
    • bromobenzenesulfonyl chloride
    • bromophenylsulfonyl chloride
    • B2702
    • 2905-25-1
    • InChI=1/C6H4BrClO2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4
    • 2-Bromobenzenesulfonyl chloride, 97%
    • 2-bromo-benzenesulfonyl chloride
    • Benzenesulfonyl chloride, 2-bromo-
    • SCHEMBL8071
    • F0001-0908
    • Z56970121
    • 6-bromophenylsulfonyl chloride
    • CS-W014084
    • A5460
    • bromobenzene sulfonyl chloride
    • Q-101904
    • FT-0634545
    • 2-Bromobenzenesulphonylchloride
    • AKOS001057225
    • AM62499
    • 2-bromo-benzenesulfonylchloride
    • 2-bromobenzenesulfonylchloride
    • Brombenzolsulfochlorid
    • STR05246
    • MFCD00051971
    • AB02159
    • DTXSID00951644
    • EN300-09049
    • STK985644
    • DB-020708
    • MDL: MFCD00051971
    • Inchi: 1S/C6H4BrClO2S/c7-5-3-1-2-4-6(5)11(8,9)10/h1-4H
    • InChI Key: VFPWGZNNRSQPBT-UHFFFAOYSA-N
    • SMILES: BrC1C=CC=CC=1S(=O)(=O)Cl
    • BRN: 2692202

Computed Properties

  • Exact Mass: 253.88000
  • Monoisotopic Mass: 253.88039g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 221
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.6
  • Topological Polar Surface Area: 42.5Ų

Experimental Properties

  • Color/Form: Yellowish crystalline powder
  • Density: 1.7910 (estimate)
  • Melting Point: 49.0 to 53.0 deg-C
  • Boiling Point: 117°C/2.5mmHg(lit.)
  • Flash Point: 127-128°C/2.4mm
  • Refractive Index: 1.591
  • PSA: 42.52000
  • LogP: 3.45740
  • Solubility: Not available
  • Sensitiveness: Moisture Sensitive

2-Bromobenzene-1-sulfonyl chloride Security Information

2-Bromobenzene-1-sulfonyl chloride Customs Data

  • HS CODE:2904909090
  • Customs Data:

    China Customs Code:

    2904909090

    Overview:

    2904909090 Sulfonation of other hydrocarbons\nitrification\Nitrosative derivative(Whether halogenated or not). VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2904909090 sulphonated, nitrated or nitrosated derivatives of hydrocarbons, whether or not halogenated VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-Bromobenzene-1-sulfonyl chloride Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
003447-5g
2-Bromobenzenesulfonyl chloride
2905-25-1 98%
5g
£18.00 2022-03-01
Fluorochem
003447-25g
2-Bromobenzenesulfonyl chloride
2905-25-1 98%
25g
£78.00 2022-03-01
Fluorochem
003447-100g
2-Bromobenzenesulfonyl chloride
2905-25-1 98%
100g
£152.00 2022-03-01
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136541-1g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 ≥97.0%(GC)
1g
¥29.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136541-25g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 ≥97.0%(GC)
25g
¥251.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B136541-5g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 ≥97.0%(GC)
5g
¥124.90 2023-09-04
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002989-1g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 97%
1g
¥28 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002989-25g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 97%
25g
¥164 2024-05-24
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R002989-5g
2-Bromobenzene-1-sulfonyl chloride
2905-25-1 97%
5g
¥43 2024-05-24
TRC
B680200-10g
2-Bromobenzenesulfonyl Chloride
2905-25-1
10g
$ 160.00 2022-06-06

2-Bromobenzene-1-sulfonyl chloride Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:2905-25-1)2-Bromobenzene-1-sulfonyl chloride
Order Number:A5460
Stock Status:in Stock
Quantity:100g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 16:04
Price ($):153.0
Email:sales@amadischem.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:2905-25-1)2-溴苯磺酰氯
Order Number:LE27048303
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 13:02
Price ($):discuss personally
Email:18501500038@163.com
Recommended suppliers
Amadis Chemical Company Limited
(CAS:2905-25-1)2-Bromobenzene-1-sulfonyl chloride
A5460
Purity:99%
Quantity:100g
Price ($):153.0
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:2905-25-1)2-溴苯磺酰氯
LE27048303
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email